Cas no 1361790-06-8 (3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361790-06-8
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912428
• Update Time: 2025-06-16

3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-4-17-6(2-3-16)7(9(11)12)8(5)18-10(13,14)15/h4,9H,2H2,1H3
• InChI Key： RSRJQPNBTMBMRY-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361790-06-8)

The compound 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361790-06-8) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a difluoromethyl group, a trifluoromethoxy moiety, and a pyridine core, makes it a versatile intermediate for synthesizing advanced functional materials. This article delves into its properties, applications, and relevance to contemporary research trends, addressing common queries and industry demands.

One of the most notable aspects of 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile is its role in the development of novel agrochemicals. With the growing global emphasis on sustainable agriculture and crop protection, researchers are increasingly exploring fluorine-containing compounds due to their enhanced bioactivity and environmental stability. The presence of both difluoromethyl and trifluoromethoxy groups in this compound contributes to its potential as a key building block for next-generation pesticides and herbicides. Industry professionals often search for "fluorinated pyridine derivatives in agrochemistry" or "CAS 1361790-06-8 applications," reflecting the compound's rising prominence.

In the pharmaceutical sector, 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile is investigated for its utility in drug discovery. Fluorinated compounds are known to improve metabolic stability and membrane permeability, making them valuable in designing bioactive molecules. Searches such as "pyridine-based drug intermediates" or "trifluoromethoxy compounds in medicine" highlight the compound's relevance. Its structural features align with current trends in targeted therapies and precision medicine, where fluorination plays a pivotal role in optimizing pharmacokinetics.

From a synthetic chemistry perspective, the compound's acetonitrile functional group offers reactivity that is exploitable in diverse transformations, including nucleophilic substitutions and cyclization reactions. Researchers frequently inquire about "synthesis of fluorinated pyridine derivatives" or "CAS 1361790-06-8 reactivity," underscoring the demand for detailed mechanistic insights. The compound's stability under various conditions also makes it a candidate for advanced material science applications, such as liquid crystals or organic electronics.

Environmental and regulatory considerations are another critical area of interest. As the chemical industry shifts toward greener alternatives, the biodegradability and ecotoxicology of fluorinated compounds like 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile are under scrutiny. Queries like "environmental impact of fluorinated pyridines" or "sustainable fluorine chemistry" reflect this concern. Ongoing research aims to balance the compound's functional benefits with ecological safety, addressing regulatory requirements and consumer expectations.

In summary, 3-(Difluoromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361790-06-8) represents a multifaceted compound with broad applicability across agrochemicals, pharmaceuticals, and materials science. Its structural uniqueness and alignment with industry trends ensure its continued relevance in scientific and industrial discourse. By addressing common search queries and integrating contemporary research themes, this overview provides a comprehensive yet accessible resource for professionals and enthusiasts alike.